Proof of principle of a three-input AND–INHIBIT–OR combinatorial logic gate array†
Organic & Biomolecular Chemistry Pub Date: 2017-07-20 DOI: 10.1039/C7OB01223C
Abstract
A designed molecule fluoresces according to a combinatorial logic circuit equivalent to wiring together three-input AND, three-input INHIBIT and two-input OR logic gates.
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Journal Name:Organic & Biomolecular Chemistry
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